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Compound of Interest

Compound Name: N-Tosylhydroxy-L-prolinol

Cat. No.: B15549513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Tosylhydroxy-L-prolinol derivatives,

a class of chiral compounds with significant applications in asymmetric synthesis and as

scaffolds in medicinal chemistry. This document details their synthesis, catalytic applications in

key carbon-carbon bond-forming reactions, and explores their potential, though not yet fully

elucidated, role in drug development.

Introduction
N-Tosylhydroxy-L-prolinol and its derivatives are chiral organocatalysts and synthetic

intermediates derived from the naturally abundant amino acid, L-proline. The presence of a

tosyl group enhances the rigidity and lipophilicity of the proline scaffold, while the hydroxyl and

hydroxymethyl groups provide key sites for further functionalization and coordination. These

structural features make them highly effective in inducing stereoselectivity in a variety of

chemical transformations. Their primary application lies in the field of organocatalysis,

particularly in asymmetric aldol and Michael addition reactions, which are fundamental for the

construction of complex chiral molecules. While their direct application in modulating specific
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signaling pathways in drug development is an emerging area of interest, their role as chiral

building blocks for the synthesis of bioactive molecules is well-established.

Synthesis of N-Tosylhydroxy-L-prolinol Derivatives
The synthesis of the parent compound, (2S,4R)-4-hydroxy-1-tosylpyrrolidine-2-methanol,

typically starts from commercially available trans-4-hydroxy-L-proline. The general synthetic

strategy involves N-protection followed by reduction of the carboxylic acid.

General Synthetic Workflow
The overall transformation from trans-4-hydroxy-L-proline to N-Tosylhydroxy-L-prolinol can

be visualized as a two-step process: N-tosylation and subsequent reduction.
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trans-4-hydroxy-L-proline

N-Tosyl-trans-4-hydroxy-L-proline

 Tosyl Chloride (TsCl),
 Base (e.g., NaOH) 

(2S,4R)-4-hydroxy-1-tosylpyrrolidine-2-methanol

 Reducing Agent
(e.g., BH3-THF, LiAlH4) 

Catalytic Cycle

Catalyst
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- H2O
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Catalytic Cycle

Catalyst
(N-Tosylhydroxy-L-prolinol derivative)

Enamine Intermediate

 + Ketone
- H2O

Iminium Ion Intermediate

 + Nitroalkene
(Stereoselective C-C bond formation)

 + H2O
(Hydrolysis & Catalyst Regeneration)

Michael Adduct

 Releases Product
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Viral Replication Cycle

Inhibition Mechanism

Viral Polyprotein
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15549513?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

